Cas no 27179-11-9 (1,1,1-Triisocyanatohexane)

• Product Name: 1,1,1-Triisocyanatohexane
• CAS No: 27179-11-9
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 2838734
• PubChem ID: 57068756
• Update Time: 2025-04-21

1,1,1-Triisocyanatohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-TRIISOCYANATOHEXANE
• 27179-11-9
• DTXSID80720214
• SCHEMBL483529
• 1,1,1-Triisocyanatohexane

• Inchi： 1S/C9H11N3O3/c1-2-3-4-5-9(10-6-13,11-7-14)12-8-15/h2-5H2,1H3
• InChI Key： KRKXVJYSIDSQHV-UHFFFAOYSA-N
• SMILES： O=C=NC(CCCCC)(N=C=O)N=C=O

Computed Properties

• Exact Mass: 209.08004122Da
• Monoisotopic Mass: 209.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.3Ų